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Compound of Interest

Compound Name: 4-Bromoisoquinolin-1-amine

Cat. No.: B1267284

Technical Guide: Physicochemical Properties of
4-Bromoisoquinolin-1-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known and predicted physical
properties of 4-Bromoisoquinolin-1-amine, a heterocyclic amine of interest in medicinal
chemistry and materials science. The data presented herein is crucial for its handling,
characterization, and application in further research and development.

Core Physical Properties

The fundamental physical characteristics of 4-Bromoisoquinolin-1-amine are summarized in
the table below. These values are essential for predicting its behavior in various solvents, its
stability under different temperature conditions, and its potential for purification.
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Property Value Source
Molecular Formula C9H7BrN2 [1112]
Molecular Weight 223.07 g/mol [1][2]
Melting Point 152-153 °C [1]

Boiling Point 343.9+27.0°C Predicted[1]
Density 1.649 + 0.06 g/cm?3 Predicted[1]
pKa 542 £0.31 Predicted[1]

Experimental Protocols for Physical Property
Determination

While specific experimental documentation for the determination of the physical properties of 4-
Bromoisoquinolin-1-amine is not readily available in the public domain, the following are
standard methodologies employed for such characterizations.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range
typically signifies a high-purity compound.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital melting point device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: A small amount of the crystalline 4-Bromoisoquinolin-1-amine is finely
ground, if necessary, and packed into a capillary tube to a height of 2-3 mm.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB71512723_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB71512723.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71512723_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB71512723.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71512723_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71512723_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71512723_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71512723_EN.htm
https://www.benchchem.com/product/b1267284?utm_src=pdf-body
https://www.benchchem.com/product/b1267284?utm_src=pdf-body
https://www.benchchem.com/product/b1267284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used
to approach the expected melting point. Within 20°C of the expected melting point, the
heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is recorded as the end of the melting range.

Boiling Point Determination (Micro Method)

For determining the boiling point of small quantities of a substance, a micro boiling point
determination method is often used.

Apparatus:

e Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath)

Rubber band or wire to attach the test tube and thermometer
Procedure:

o Sample Preparation: A small amount of 4-Bromoisoquinolin-1-amine is placed in the small
test tube. A capillary tube is placed inside the test tube with its open end down.

e Apparatus Setup: The test tube is attached to a thermometer, and the assembly is immersed
in a heating bath. The top of the test tube should be above the level of the heating fluid.

» Heating: The bath is heated gradually. As the temperature rises, air trapped in the capillary
tube will expand and bubble out.
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o Observation: Heating is continued until a steady stream of bubbles emerges from the
capillary tube. The heat is then removed, and the bath is allowed to cool slowly. The
temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Workflow for Physicochemical Characterization

The following diagram illustrates a generalized workflow for the characterization of a novel
chemical entity's physical properties.
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General Workflow for Physical Property Characterization
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Caption: A generalized workflow for the synthesis, purification, and physicochemical
characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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